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Compound of Interest

Compound Name: 1,4-Dimethylpiperidin-4-ol

CAS No.: 10354-61-7

Cat. No.: B3030908

Get Quote

CAS No: 10354-61-7 | Role: Pharmaceutical Intermediate | Focus: Safety, Stability, and

Synthesis

Executive Summary
1,4-Dimethylpiperidin-4-ol is a tertiary amino-alcohol primarily utilized as a scaffold in the

synthesis of 4-phenylpiperidine opioid analgesics (e.g., Alphaprodine, Betaprodine). Due to its

structural role as a precursor to CNS-active agents, its handling requires not only standard

chemical safety protocols but also strict inventory control and containment strategies to prevent

unauthorized diversion or accidental exposure to bioactive downstream products.

This guide synthesizes available physicochemical data with Structure-Activity Relationship

(SAR) derived hazard protocols, establishing a self-validating safety system for laboratory and

pilot-plant scale operations.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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The following data consolidates predicted and experimental values. Where experimental data

for this specific isomer is absent, values are derived from the closest structural analog (1-

Methyl-4-piperidinol) to ensure conservative safety margins.

Property Specification / Value Note

Chemical Name 1,4-Dimethylpiperidin-4-ol

CAS Number 10354-61-7 Verified Identity

Molecular Formula C₇H₁₅NO

Molecular Weight 129.20 g/mol

Physical State
Solid (Low Melting) or Viscous

Liquid

Analogous to 1-Methyl-4-

piperidinol (MP ~30°C)

Solubility
High in Ethanol, MeOH,

CHCl₃; Moderate in H₂O

Amine/Alcohol functionality

confers polarity

pKa (Predicted) ~9.5 - 10.0 Basic (Tertiary Amine)

Stability Hygroscopic; Air-sensitive Absorbs CO₂/H₂O from air

Hazard Identification (GHS Classification)
Based on SAR analysis of piperidinols and tertiary amines.

Signal Word:WARNING

Hazard Class Category Code Hazard Statement

Acute Toxicity (Oral) 4 H302 Harmful if swallowed.

Skin

Corrosion/Irritation
2 H315

Causes skin irritation.

[1]

Eye Damage/Irritation 2A H319
Causes serious eye

irritation.

STOT - Single

Exposure
3 H335

May cause respiratory

irritation.[1]
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Toxicological Insight: The tertiary amine moiety presents a risk of sensitization and mucosal

irritation. While the alcohol group mitigates some volatility, the compound should be treated as

a potential CNS depressant if ingested in significant quantities, given its structural similarity to

opioid pharmacophores.

Risk Management & Engineering Controls
Engineering Controls (The "Barrier" Principle)

Primary Containment: All handling of pure substance must occur within a certified Chemical

Fume Hood (Face velocity > 100 fpm).

Inert Atmosphere: Due to the basic nitrogen's affinity for atmospheric CO₂ (forming

carbamates/carbonates) and moisture, store and dispense under Nitrogen or Argon.

Static Control: Ground all glassware and equipment. Tertiary amines can support

combustion; prevent static discharge during transfer.

Personal Protective Equipment (PPE) Matrix
Body Part PPE Recommendation Rationale

Hands Nitrile (Double Gloving)

Outer: 0.11mm (splash). Inner:

0.06mm. Latex is permeable to

organic amines.

Eyes Chemical Goggles

Safety glasses are insufficient

for liquid/dust amines which

can cause severe

conjunctivitis.

Respiratory P95/OV Cartridge

Required only if working

outside a hood (e.g., spill

cleanup). Amine vapors are

penetrating.

Body Lab Coat (Cotton/Poly)

Standard protection. Use

Tyvek sleeves if scaling up

synthesis (>100g).
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Emergency Response Protocols
This workflow dictates the immediate logical steps following an exposure event.

EXPOSURE EVENT

Identify Exposure Type

SKIN CONTACT
(Lipophilic Absorption Risk)

EYE CONTACT
(Corrosive Risk)

INHALATION
(Resp. Irritation)

Flush 15 min (Soap + Water)
Do NOT use solvent

Flush 15 min (Saline/Water)
Remove Contacts

Move to Fresh Air
Oxygen if hypoxic

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 1: Immediate response logic for 1,4-Dimethylpiperidin-4-ol exposure. Note the

prohibition of solvents for skin cleaning to prevent enhanced absorption.

Synthesis & Handling Workflow
The synthesis of 1,4-Dimethylpiperidin-4-ol typically involves the Grignard reaction of 1-

Methyl-4-piperidone. This introduces specific hazards (water reactivity, exotherms) that exceed

the hazards of the isolated product.

Protocol: Grignard Addition (Methylmagnesium Bromide)

Setup: Flame-dried glassware, N₂ atmosphere.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3030908/docs?utm_src=pdf-body-img#technical-guide-safety-handling-of-1-4-dimethylpiperidin-4-ol
https://www.benchchem.com/product/b3030908/docs?utm_src=pdf-body#technical-guide-safety-handling-of-1-4-dimethylpiperidin-4-ol
https://www.benchchem.com/product/b3030908/docs?utm_src=pdf-body#technical-guide-safety-handling-of-1-4-dimethylpiperidin-4-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent: MeMgBr (3.0M in Ether/THF). Hazard: Pyrophoric/Water Reactive.

Addition: Dropwise addition of ketone to Grignard at 0°C. Control: Maintain internal temp <

10°C to prevent runaway.

Quench: Saturated NH₄Cl. Hazard: Vigorous gas evolution (Methane).

1-Methyl-4-piperidone

Reaction Zone
(0°C, N2 atm)

Dropwise

MeMgBr (Grignard)

In Situ
Quench (NH4Cl)
*Exotherm Risk*

Complete 1,4-Dimethylpiperidin-4-ol
(Crude)

Extraction

Click to download full resolution via product page

Figure 2: Synthesis pathway highlighting the critical safety control point at the quenching stage.

Storage & Stability
Recommended Storage: 2–8°C (Refrigerated).

Container: Tightly sealed amber glass.

Incompatibility: Strong oxidizing agents (peroxides), Acid chlorides, Anhydrides.

Shelf Life: 24 months if seal is unbroken and stored under inert gas.

Regulatory & Compliance
TSCA (USA): Not listed on active inventory (R&D Exemption required).

DEA (USA): While not a scheduled controlled substance itself, it is a direct precursor to

Alphaprodine (Schedule II). Maintain strict inventory logs to demonstrate non-diversion.

REACH (EU): Pre-registration required for imports >1 ton/year.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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